![molecular formula C12H16N2O3 B7574934 4-(1H-pyrrole-2-carbonylamino)cyclohexane-1-carboxylic acid](/img/structure/B7574934.png)
4-(1H-pyrrole-2-carbonylamino)cyclohexane-1-carboxylic acid
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Overview
Description
4-(1H-pyrrole-2-carbonylamino)cyclohexane-1-carboxylic acid, also known as PCCA, is a cyclic amino acid that has been studied for its potential applications in the field of medicinal chemistry. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in various scientific research applications.
Mechanism of Action
The mechanism of action of 4-(1H-pyrrole-2-carbonylamino)cyclohexane-1-carboxylic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways in the body. This inhibition leads to a reduction in inflammation and oxidative stress, as well as the suppression of tumor growth and proliferation.
Biochemical and Physiological Effects:
4-(1H-pyrrole-2-carbonylamino)cyclohexane-1-carboxylic acid has been found to exhibit a range of biochemical and physiological effects, including the inhibition of pro-inflammatory cytokines and the activation of antioxidant enzymes. Additionally, this compound has been shown to have anti-tumor effects, with studies demonstrating a reduction in tumor growth and metastasis in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-(1H-pyrrole-2-carbonylamino)cyclohexane-1-carboxylic acid in lab experiments is its ability to exhibit a range of biological effects, making it a versatile compound for use in various research applications. However, one limitation of using 4-(1H-pyrrole-2-carbonylamino)cyclohexane-1-carboxylic acid is the need for specialized equipment and expertise to synthesize and handle the compound safely.
Future Directions
There are several potential future directions for research involving 4-(1H-pyrrole-2-carbonylamino)cyclohexane-1-carboxylic acid. One area of interest is the development of new derivatives with enhanced biological activities and improved pharmacokinetic properties. Additionally, further studies are needed to fully elucidate the mechanism of action of 4-(1H-pyrrole-2-carbonylamino)cyclohexane-1-carboxylic acid and its potential applications in the treatment of various diseases. Finally, research into the safety and toxicity of 4-(1H-pyrrole-2-carbonylamino)cyclohexane-1-carboxylic acid is needed to determine its potential as a therapeutic agent.
Synthesis Methods
The synthesis of 4-(1H-pyrrole-2-carbonylamino)cyclohexane-1-carboxylic acid can be achieved through a multistep process involving the reaction of cyclohexanone with an amine and subsequent cyclization of the resulting intermediate. The resulting compound can then be further modified through various chemical reactions to produce a range of derivatives with different properties.
Scientific Research Applications
4-(1H-pyrrole-2-carbonylamino)cyclohexane-1-carboxylic acid has been the subject of numerous scientific studies due to its potential applications in the field of medicinal chemistry. This compound has been found to exhibit a range of biological activities, including anti-inflammatory, anti-tumor, and antioxidant effects. These properties make it a promising candidate for use in the development of new drugs and therapies for a variety of diseases.
properties
IUPAC Name |
4-(1H-pyrrole-2-carbonylamino)cyclohexane-1-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O3/c15-11(10-2-1-7-13-10)14-9-5-3-8(4-6-9)12(16)17/h1-2,7-9,13H,3-6H2,(H,14,15)(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBSPASUYCQXFRF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1C(=O)O)NC(=O)C2=CC=CN2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1H-pyrrole-2-carbonylamino)cyclohexane-1-carboxylic acid |
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